Cas no 122773-96-0 (2-Phenyl-5-pyrimidinecarboxamide)
122773-96-0 structure
Product Name:2-Phenyl-5-pyrimidinecarboxamide
CAS No:122773-96-0
MF:C11H9N3O
MW:199.208661794662
CID:138970
PubChem ID:14004399
Update Time:2025-04-19
2-Phenyl-5-pyrimidinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxamide,2-phenyl-
- 2-PHENYL-2-PYRIMIDINE-5-CARBOXYLIC ACID AMIDE
- 2-phenylpyrimidine-5-carboxamide
- 2-Phenyl-5-pyrimidinecarboxamide
- 2-phenylpyrimidine-5-carboxylic acid amide
- 5-carbamoyl-2-phenylpyrimidine
- 5-Pyrimidinecarboxamide,2-phenyl
- 122773-96-0
- DTXSID80554091
- SCHEMBL1244783
- AKOS006240705
-
- Inchi: 1S/C11H9N3O/c12-10(15)9-6-13-11(14-7-9)8-4-2-1-3-5-8/h1-7H,(H2,12,15)
- InChI Key: FSBIAEYLUOBHLG-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC(C2C=CC=CC=2)=NC=1)N
Computed Properties
- Exact Mass: 199.07500
- Monoisotopic Mass: 199.074562
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.9
- XLogP3: 0.7
Experimental Properties
- Color/Form: No data available
- Density: 1.246
- Melting Point: Not available
- Boiling Point: 329.3 °C at 760 mmHg
- Flash Point: 153 °C
- PSA: 68.87000
- LogP: 1.94280
- Vapor Pressure: Not available
2-Phenyl-5-pyrimidinecarboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Phenyl-5-pyrimidinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B522413-10mg |
2-Phenyl-5-pyrimidinecarboxamide |
122773-96-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B522413-50mg |
2-Phenyl-5-pyrimidinecarboxamide |
122773-96-0 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B522413-100mg |
2-Phenyl-5-pyrimidinecarboxamide |
122773-96-0 | 100mg |
$ 210.00 | 2022-06-07 |
2-Phenyl-5-pyrimidinecarboxamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
122773-96-0 (2-Phenyl-5-pyrimidinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk